Cas no 86696-69-7 (6-(2-Methoxyphenyl)picolinic acid)

• Product Name: 6-(2-Methoxyphenyl)picolinic acid
• CAS No: 86696-69-7
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD06410066
• CID: 708531
• PubChem ID: 12784999
• Update Time: 2025-05-25

6-(2-Methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Methoxyphenyl)picolinic acid
• 2-Pyridinecarboxylicacid, 6-(2-methoxyphenyl)-
• 6-(2-METHOXYPHENYL)-PICOLINIC ACID
• 6-(2-Methoxyphenyl)pyridine-2-carboxylic acid
• DTXSID40509789
• TS-03259
• AB23980
• W12075
• A916106
• CS-0038246
• 86696-69-7
• 6-(2-Methoxyphenyl)picolinicacid
• Z2581547792
• AKOS016013174
• DB-333175

• MDL： MFCD06410066
• Inchi： 1S/C13H11NO3/c1-17-12-8-3-2-5-9(12)10-6-4-7-11(14-10)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： YKISLHFFDIVAAF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 2.45540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-Methoxyphenyl)picolinic acid

Comprehensive Overview of 6-(2-Methoxyphenyl)picolinic acid (CAS No. 86696-69-7): Properties, Applications, and Research Insights

6-(2-Methoxyphenyl)picolinic acid (CAS No. 86696-69-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This picolinic acid derivative combines a methoxyphenyl group with a picolinic acid backbone, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing small molecule inhibitors and metal-chelating agents.

The compound's molecular structure (C13H11NO3) features both aromatic and carboxylic acid functionalities, making it valuable for medicinal chemistry applications. Recent studies highlight its role in designing targeted therapies, with particular interest in its potential anti-inflammatory properties. The methoxy group at the 2-position of the phenyl ring enhances the molecule's lipophilicity, potentially improving bioavailability in biological systems.

In synthetic chemistry, 6-(2-Methoxyphenyl)picolinic acid serves as a key intermediate for constructing more complex heterocyclic systems. Its chelating ability with transition metals has sparked interest in catalysis research, where it may function as a ligand precursor for asymmetric synthesis. The compound's crystalline properties have also made it a subject of materials science investigations, particularly in coordination polymers design.

From a drug discovery perspective, this compound's structural motif appears in several pharmacologically active molecules. The picolinic acid scaffold is known to interact with various biological targets, including enzymes involved in cellular signaling pathways. Recent patent literature suggests growing interest in derivatives of 6-(2-Methoxyphenyl)picolinic acid for neurological applications and metabolic disorder treatments.

Quality control of CAS No. 86696-69-7 typically involves HPLC analysis to ensure high purity (>98%), with characterization by 1H NMR and mass spectrometry. The compound's physicochemical properties (melting point ~180-182°C, moderate water solubility) make it suitable for various laboratory applications. Storage recommendations generally suggest ambient conditions in tightly sealed containers protected from light.

Emerging research explores the compound's potential in sustainable chemistry applications. Its derivatives show promise in green synthesis methodologies, aligning with current trends toward environmentally friendly production processes. The biodegradability profile of such aromatic carboxylic acids is also under investigation for eco-friendly formulations.

Safety evaluations indicate that 6-(2-Methoxyphenyl)picolinic acid requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme hazards. Its toxicological profile appears comparable to similar benzoic acid derivatives, though comprehensive safety data continues to be developed as research expands into new applications.

The commercial availability of CAS No. 86696-69-7 has increased in recent years, with multiple chemical suppliers offering it in research quantities. Pricing trends reflect growing demand for this specialty chemical, particularly from pharmaceutical developers and academic researchers. Custom synthesis services for analogs and derivatives are becoming more common as the compound's utility becomes better understood.

Future research directions for 6-(2-Methoxyphenyl)picolinic acid may explore its potential in bioconjugation chemistry and prodrug development. The compound's balanced hydrophilic-lipophilic character makes it particularly interesting for drug delivery applications. Computational studies of its molecular interactions with biological targets are also increasing, leveraging modern in silico techniques to predict activity.

For researchers working with 86696-69-7, proper analytical characterization remains crucial. Recent advancements in spectroscopic methods have improved the ability to study its structural properties and conformational behavior in solution. These techniques support quality assurance in chemical synthesis and help elucidate structure-activity relationships in biological studies.